Cas no 2168059-02-5 (3-5-(aminomethyl)piperidin-3-yl-4-methylaniline)

• Product Name: 3-5-(aminomethyl)piperidin-3-yl-4-methylaniline
• CAS No: 2168059-02-5
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 6275766
• PubChem ID: 165505386
• Update Time: 2025-10-31

3-5-(aminomethyl)piperidin-3-yl-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-5-(aminomethyl)piperidin-3-yl-4-methylaniline
• 2168059-02-5
• 3-[5-(aminomethyl)piperidin-3-yl]-4-methylaniline
• EN300-1476451

• Inchi： 1S/C13H21N3/c1-9-2-3-12(15)5-13(9)11-4-10(6-14)7-16-8-11/h2-3,5,10-11,16H,4,6-8,14-15H2,1H3
• InChI Key： PXMBKHZECYVMFV-UHFFFAOYSA-N
• SMILES： N1CC(CN)CC(C2C=C(C=CC=2C)N)C1

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-5-(aminomethyl)piperidin-3-yl-4-methylaniline

Professional Introduction to Compound with CAS No. 2168059-02-5 and Product Name: 3-5-(aminomethyl)piperidin-3-yl-4-methylaniline

The compound with the CAS number 2168059-02-5 and the product name 3-5-(aminomethyl)piperidin-3-yl-4-methylaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 3-5-(aminomethyl)piperidin-3-yl-4-methylaniline incorporates a piperidine ring substituted with an aminomethyl group and a methyl-substituted aniline moiety, which contributes to its diverse chemical reactivity and biological activity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The piperidine scaffold, in particular, has been extensively studied for its role in various pharmacological applications. The presence of the aminomethyl group in 3-5-(aminomethyl)piperidin-3-yl-4-methylaniline enhances its ability to form hydrogen bonds, which is crucial for interactions with biological targets such as enzymes and receptors. This feature makes it a valuable candidate for the design of small-molecule inhibitors and other therapeutic agents.

The 4-methylaniline component of the compound adds another layer of complexity, contributing to its potential pharmacological effects. Aniline derivatives are well-known for their role in various pharmaceuticals, including antihistamines, antidepressants, and antipsychotics. The methylation at the para position of the aniline ring in 3-5-(aminomethyl)piperidin-3-yl-4-methylaniline further modulates its pharmacokinetic properties, potentially enhancing its bioavailability and metabolic stability.

Recent research has highlighted the importance of structure-based drug design in developing novel therapeutics. Computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions between 3-5-(aminomethyl)piperidin-3-yl-4-methylaniline and its biological targets. These studies have revealed that the compound can effectively bind to specific pockets on enzymes and receptors, suggesting its potential as a lead compound for further optimization.

One of the most exciting aspects of 3-5-(aminomethyl)piperidin-3-yl-4-methylaniline is its potential application in treating neurological disorders. Preliminary studies have shown that derivatives of this compound exhibit promising effects on neurotransmitter systems involved in conditions such as depression, anxiety, and Parkinson's disease. The ability of 3-5-(aminomethyl)piperidin-3-yl-4-methylaniline to modulate these systems without significant side effects makes it an attractive candidate for further clinical investigation.

The synthesis of 3-5-(aminomethyl)piperidin-3-yl-4-methylaniline involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, have been employed to achieve the desired product. These methods not only enhance the efficiency of the synthesis but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

In conclusion, 3-5-(aminomethyl)piperidin-3-yl-4-methylaniline (CAS No. 2168059-02-5) represents a significant advancement in pharmaceutical chemistry with broad applications in drug development. Its unique structural features make it a versatile tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.